![molecular formula C20H30N2O3 B5623128 (3R*,4R*)-4-hydroxy-3-methyl-N-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-yl)-1-piperidinecarboxamide](/img/structure/B5623128.png)
(3R*,4R*)-4-hydroxy-3-methyl-N-(2-phenylethyl)-4-(tetrahydro-2H-pyran-4-yl)-1-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of stereochemically complex piperidine derivatives, such as the compound , involves multiple steps including the reaction of optically active piperidinamines with styrene oxide to produce optically active intermediates. These intermediates are then converted to the desired stereochemical configurations of the piperidine derivative. The synthesis process emphasizes the importance of stereochemistry in achieving potent biological activity, as demonstrated by Wang et al. (1995), who studied the synthesis and stereochemistry of similar compounds and their analgesic activity and opioid receptor binding characteristics (Wang et al., 1995).
Molecular Structure Analysis
The molecular structure of piperidine derivatives, including the compound of interest, features significant stereochemical complexity. This complexity impacts their biological activity and interaction with biological receptors. X-ray analysis has been employed to determine the absolute configurations of such molecules, aiding in the understanding of their stereochemical properties and their effects on analgesic potency and receptor affinity (Wang et al., 1995).
Chemical Reactions and Properties
Piperidine derivatives undergo various chemical reactions that modify their chemical structure and, consequently, their biological activity. These modifications can include interactions with opioid receptors, where the stereochemistry of the piperidine carbon atoms plays a crucial role in determining their analgesic potency and receptor affinity. Such chemical properties have been explored through the synthesis of optically active isomers and their pharmacological evaluation (Wang et al., 1995).
properties
IUPAC Name |
(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)-N-(2-phenylethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O3/c1-16-15-22(12-10-20(16,24)18-8-13-25-14-9-18)19(23)21-11-7-17-5-3-2-4-6-17/h2-6,16,18,24H,7-15H2,1H3,(H,21,23)/t16-,20+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBMOYFBOIQGJBD-UZLBHIALSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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